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Compound of Interest

Compound Name: 2-Chloro-4-fluorophenylacetic acid

CAS No.: 177985-32-9

Cat. No.: B1362054

Get Quote

Welcome to the comprehensive technical support guide for 2-Chloro-4-fluorophenylacetic
acid (CAS RN: 177985-32-9). This resource is designed for researchers, scientists, and drug

development professionals to provide in-depth technical guidance, troubleshooting advice, and

frequently asked questions (FAQs) related to the handling and storage of this compound. Our

goal is to ensure the integrity of your experiments and the safety of your laboratory personnel.

I. Compound Overview and Key Properties
2-Chloro-4-fluorophenylacetic acid is a halogenated derivative of phenylacetic acid, a

versatile building block in organic synthesis, particularly in the development of pharmaceuticals

and other bioactive molecules. Its chemical structure, featuring both chlorine and fluorine

substituents on the phenyl ring, imparts unique reactivity and physicochemical properties that

are crucial for its application but also necessitate specific handling and storage protocols.
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Property Value Source

CAS Number 177985-32-9 [1]

Molecular Formula C₈H₆ClFO₂ [1]

Molecular Weight 188.58 g/mol [1]

Appearance
White to off-white or pale

cream crystalline powder
[2][3]

Melting Point 101-104 °C [3]

Solubility Slightly soluble in water.[4]

II. Frequently Asked Questions (FAQs)
This section addresses common questions regarding the handling, storage, and properties of

2-Chloro-4-fluorophenylacetic acid.

Q1: What are the primary hazards associated with 2-Chloro-4-fluorophenylacetic acid?

A1: 2-Chloro-4-fluorophenylacetic acid is classified as an irritant. The primary hazards

include:

Skin irritation: Causes skin irritation upon contact.[5]

Serious eye irritation: Can cause serious and potentially damaging eye irritation.[5]

Respiratory irritation: May cause irritation to the respiratory tract if inhaled as dust.[5]

It is crucial to handle this compound with appropriate personal protective equipment (PPE) in a

well-ventilated area.

Q2: What are the recommended storage conditions for this compound?

A2: To ensure the stability and integrity of 2-Chloro-4-fluorophenylacetic acid, it should be

stored in a tightly closed container in a dry, cool, and well-ventilated place.[6][7] It is also

advisable to store it away from incompatible materials, particularly strong oxidizing agents.[4]
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Q3: What personal protective equipment (PPE) should be worn when handling 2-Chloro-4-
fluorophenylacetic acid?

A3: When handling this compound, the following PPE is mandatory:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[5]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is recommended. All handling of the solid compound should ideally be performed within a

certified chemical fume hood.

Q4: How should I properly dispose of 2-Chloro-4-fluorophenylacetic acid waste?

A4: 2-Chloro-4-fluorophenylacetic acid is a halogenated organic compound and must be

treated as hazardous waste.

Segregation: Keep this waste separate from non-halogenated chemical waste streams.

Disposal Method: The recommended method of disposal is through a licensed chemical

destruction plant, typically involving high-temperature incineration with flue gas scrubbing.[6]

Important: Do not discharge this chemical or its solutions into sewer systems or drains.[6]

III. Troubleshooting Guide
This section provides solutions to potential issues that may arise during the use of 2-Chloro-4-
fluorophenylacetic acid in experimental settings.

Issue 1: Difficulty in Dissolving the Compound

Potential Cause: 2-Chloro-4-fluorophenylacetic acid has limited solubility in many

common solvents.

Suggested Solutions:
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Solvent Selection: While it is slightly soluble in water and methanol, for higher

concentrations, consider using dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

[4] Always perform a small-scale solubility test before preparing a bulk solution.

Heating: Gentle heating and sonication can aid in dissolution. However, be cautious of

potential degradation at elevated temperatures. Monitor for any color change, which might

indicate decomposition.

pH Adjustment: For aqueous solutions, adjusting the pH with a suitable base (e.g., sodium

hydroxide) to form the more soluble carboxylate salt can significantly improve solubility.

Remember to consider the impact of pH on your downstream application.

Issue 2: Unexpected Reaction Byproducts

Potential Cause: The carboxylic acid moiety and the halogenated phenyl ring can participate

in various side reactions.

Suggested Solutions:

Incompatible Reagents: Avoid strong oxidizing agents, as they can react with the phenyl

ring.[4] Reactions with strong bases should be carefully controlled, as they can lead to

deprotonation of the carboxylic acid and potentially other reactions.

Protecting Groups: In complex syntheses, consider protecting the carboxylic acid group

(e.g., as an ester) to prevent unwanted reactions.

Reaction Monitoring: Utilize techniques like Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC) to monitor the progress of your reaction and

detect the formation of any byproducts in real-time.

Issue 3: Compound Degradation Over Time

Potential Cause: Improper storage or exposure to harsh conditions can lead to the

degradation of the compound.

Suggested Solutions:
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Storage: Strictly adhere to the recommended storage conditions: a cool, dry, and dark

place in a tightly sealed container.[6][7]

Moisture and Air Sensitivity: While not explicitly stated to be highly sensitive, it is good

practice to minimize exposure to air and moisture, which could potentially lead to

hydrolysis or other degradation pathways over long-term storage.

Purity Check: If you suspect degradation, re-analyze the compound's purity using

techniques like melting point determination, HPLC, or NMR before use.

IV. Experimental Protocols and Workflows
Protocol 1: Safe Handling and Weighing of 2-Chloro-4-
fluorophenylacetic Acid Powder

Preparation: Ensure the chemical fume hood is certified and functioning correctly. Don

appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Weighing: Perform all weighing operations within the fume hood to minimize inhalation risk.

Use a tared, sealed container for weighing to prevent dissemination of the powder.

Transfer: Use a spatula to carefully transfer the desired amount of the compound. Avoid

creating dust. If any powder is spilled, clean it up immediately following your institution's

hazardous waste disposal procedures.

Post-Handling: Tightly seal the stock container and return it to its designated storage

location. Clean any contaminated surfaces and dispose of contaminated materials (e.g.,

weighing paper, gloves) as hazardous waste.

Diagram 1: Decision-Making Workflow for Handling
Spills
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Spill of 2-Chloro-4-fluorophenylacetic acid occurs Assess spill size and location

Small spill contained in fume hood?
Yes

Large spill or outside fume hood

No

Wear appropriate PPE.
Neutralize with sodium bicarbonate (if appropriate).

Absorb with inert material.

Evacuate the area.
Alert lab supervisor and EHS.

Spill managed

Collect waste in a sealed container.
Label as hazardous waste.

Dispose according to institutional protocol.

Click to download full resolution via product page

Caption: Workflow for managing spills of 2-Chloro-4-fluorophenylacetic acid.

V. References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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